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Compound of Interest

Compound Name:
(3-(Difluoromethyl)azetidin-3-

yl)methanol

Cat. No.: B12825500

Get Quote

The incorporation of azetidine scaffolds into drug candidates has become a highly effective

strategy for optimizing pharmacokinetic and pharmacodynamic properties.[1][2] These four-

membered nitrogen-containing heterocycles are conformationally rigid, sp3-rich scaffolds that

can enhance metabolic stability, improve aqueous solubility, and provide novel exit vectors for

exploring target binding sites.[1][3] When combined with the strategic introduction of fluorine,

these benefits are often amplified.

(3-(Difluoromethyl)azetidin-3-yl)methanol emerges at the intersection of these two powerful

design principles. The difluoromethyl (CHF2) group is a particularly valuable moiety, often

serving as a lipophilic hydrogen bond donor and a metabolically robust bioisostere of a

hydroxyl or thiol group. Its placement on the C3 quaternary center of the azetidine ring creates

a unique and sterically defined platform for molecular elaboration. This guide provides the core

technical knowledge required to effectively utilize this building block in drug discovery

programs.
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A precise understanding of a molecule's fundamental properties is the bedrock of successful

and reproducible research. The key physicochemical data for (3-(difluoromethyl)azetidin-3-
yl)methanol are summarized below.

Property Value Source(s)

Molecular Formula C₅H₉F₂NO [4]

Molecular Weight 137.13 g/mol [4]

CAS Number 2231676-14-3 [4]

Appearance Solid [5]

Typical Purity ≥97% [5]

These parameters are essential for all laboratory operations, including stoichiometric

calculations for reaction setup, preparation of stock solutions for biological screening, and

analytical characterization.

Synthesis and Reactivity
The synthesis of 3-substituted azetidines is a well-established field, with common strategies

frequently starting from commercially available precursors such as 1-Boc-3-azetidinone.[6][7]

The preparation of the title compound logically follows a nucleophilic addition to this ketone,

followed by standard protecting group manipulations.

1-Boc-3-azetidinone Nucleophilic
Difluoromethylation

1. TMS-CHF₂, TBAF, THF, -78 °C
Intermediate:

1-Boc-3-(difluoromethyl)-
3-hydroxyazetidine

2. Aqueous Workup Boc Deprotection3. TFA or HCl in Dioxane Final Product:
(3-(Difluoromethyl)azetidin-3-yl)methanol

4. Neutralization
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Caption: A representative synthetic workflow for (3-(Difluoromethyl)azetidin-3-yl)methanol.

Detailed Experimental Protocol: Synthesis of the N-Boc
Protected Intermediate
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This protocol describes a representative procedure for the key C-C bond formation. As a Senior

Application Scientist, I must stress that all reactions should be conducted by trained personnel

under appropriate safety conditions. This protocol is illustrative and may require optimization.

Reaction Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stir

bar, a nitrogen inlet, a thermometer, and a rubber septum is charged with 1-Boc-3-

azetidinone (1.0 eq., e.g., 5.0 g). Anhydrous tetrahydrofuran (THF, ~0.2 M) is added via

syringe, and the solution is cooled to -78 °C using an acetone/dry ice bath.

Reagent Addition: (Trifluoromethyl)trimethylsilane (TMS-CHF₂, ~1.5 eq.) is added dropwise

via syringe. Subsequently, a solution of tetrabutylammonium fluoride (TBAF, 1.0 M in THF,

~1.2 eq.) is added slowly, ensuring the internal temperature does not rise above -70 °C.

Reaction Monitoring: The reaction is stirred vigorously at -78 °C. Progress is monitored by

Thin Layer Chromatography (TLC) or LC-MS, checking for the consumption of the starting

ketone. This step typically takes 2-4 hours.

Quenching: Upon completion, the reaction is carefully quenched by the slow, dropwise

addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at -78 °C.

Workup and Extraction: The mixture is allowed to warm to room temperature. The organic

layer is separated, and the aqueous layer is extracted three times with ethyl acetate. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate

(Na₂SO₄), filtered, and concentrated under reduced pressure.

Purification: The crude residue is purified by flash column chromatography on silica gel to

yield 1-Boc-3-(difluoromethyl)-3-hydroxyazetidine as the penultimate precursor.

Reactivity and Derivatization Potential
The resulting (3-(difluoromethyl)azetidin-3-yl)methanol is a bifunctional molecule, offering

two distinct points for chemical elaboration:

The Azetidine Nitrogen: The secondary amine is a versatile handle for N-alkylation, N-

acylation, reductive amination, or sulfonylation, allowing for the attachment of various R-

groups to build out the core scaffold.
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The Primary Alcohol: The -CH₂OH group can be readily oxidized to the corresponding

aldehyde or carboxylic acid for further conjugation, converted to a leaving group (e.g.,

mesylate, tosylate) for nucleophilic displacement, or used in ether and ester formation.

Strategic Applications in Drug Discovery
The unique combination of the rigid azetidine core and the electron-withdrawing difluoromethyl

group makes this building block a powerful tool for addressing key challenges in medicinal

chemistry.

Key Structural Features

Impact on Drug Properties

(3-(Difluoromethyl)azetidin-3-yl)methanol

Core Building Block

Azetidine Ring

+ sp³-rich & rigid
+ Improves solubility

+ Novel chemical space

CHF₂ Group

+ Metabolic stability (C-F)
+ H-bond donor
+ Modulates pKa

Quaternary Center

+ Defined 3D vector
+ Steric control

Improved Pharmacokinetics (PK)
(e.g., reduced metabolism)

Enhanced Target Affinity
& Selectivity

Access to Novel IP Space

Click to download full resolution via product page

Caption: The relationship between the structural features of the building block and its impact on

drug properties.

Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to

oxidative metabolism by cytochrome P450 enzymes. Replacing a metabolically labile group

(e.g., a benzylic proton) with a CHF₂ group can significantly extend a compound's half-life.[1]
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pKa Modulation: The strong electron-withdrawing effect of the difluoromethyl group lowers

the basicity (pKa) of the azetidine nitrogen. This fine-tuning of the ionization state at

physiological pH can be critical for optimizing cell permeability and target engagement.

Conformational Rigidity: Unlike flexible aliphatic chains, the azetidine ring locks substituents

into well-defined spatial orientations. This pre-organization can reduce the entropic penalty

upon binding to a biological target, potentially leading to higher affinity.[1][3]

Bioisosterism and Solubility: The azetidine motif is often used as a bioisostere for other

groups, improving properties like aqueous solubility.[1] The CHF₂ group can act as a mimic

for a hydroxyl group, engaging in hydrogen bonding interactions while altering the local

electronic environment.

Several approved drugs, including the JAK inhibitor baricitinib and the MEK inhibitor

cobimetinib, successfully incorporate azetidine motifs to enhance their therapeutic profiles,

underscoring the validated utility of this scaffold in drug development.[1]

Conclusion
(3-(Difluoromethyl)azetidin-3-yl)methanol is more than just a chemical reagent; it is a

strategic tool for molecular design. Its synthesis is achievable through established chemical

transformations, and its bifunctional nature provides a robust platform for generating diverse

compound libraries. By thoughtfully integrating this building block, medicinal chemists can

address critical drug design challenges, including metabolic instability, poor solubility, and

target selectivity, thereby accelerating the discovery of safer and more effective medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12825500/docs#introduction-the-strategic-value-of-fluorinated-azetidines-in-medicinal-chemistry
https://www.benchchem.com/product/b12825500/docs#introduction-the-strategic-value-of-fluorinated-azetidines-in-medicinal-chemistry
https://www.benchchem.com/product/b12825500?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12825500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

